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Compound of Interest

Compound Name: BDP FL maleimide

Cat. No.: B605993 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation, handling, and quality control of

BDP FL maleimide stock solutions for use in labeling proteins and other thiol-containing

biomolecules.

Introduction
BDP FL maleimide is a thiol-reactive fluorescent dye belonging to the borondipyrromethene

family. It serves as an excellent replacement for fluorescein (FAM), offering similar spectral

characteristics but with significantly greater photostability[1][2][3]. Its low molecular weight and

high quantum yield make it an ideal probe for fluorescent microscopy and other fluorescence-

based assays[2][4]. The maleimide group reacts specifically with free sulfhydryl (thiol) groups,

such as those on cysteine residues, to form a stable thioether bond. Proper preparation of the

dye stock solution is critical for achieving efficient and reproducible conjugation.

BDP FL Maleimide Properties
A summary of the key quantitative properties of BDP FL maleimide is provided below. This

data is essential for calculating the required amount of dye for stock solution preparation and

for determining the degree of labeling post-conjugation.
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Property Value Source

Molecular Weight 414.2 g/mol

Molecular Formula C₂₀H₂₁BF₂N₄O₃

Excitation Maximum (λabs) ~503 nm

Emission Maximum (λem) ~509 nm

Molar Extinction Coefficient (ε) ~92,000 M⁻¹cm⁻¹

Recommended Solvents Anhydrous DMSO, DMF

Appearance Orange solid

Experimental Protocols
BDP FL maleimide solid powder

Anhydrous dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF)

Microcentrifuge tubes

Pipettes and tips

Vortex mixer

Microcentrifuge

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for most labeling reactions.

Equilibration: Before opening, allow the vial containing the solid BDP FL maleimide to warm

to room temperature for approximately 20 minutes. This prevents condensation of moisture,

which can hydrolyze the dye and reduce its reactivity.

Solvent Addition: Prepare a 10 mM stock solution by adding the appropriate volume of

anhydrous DMSO or DMF. For example, to a vial containing 1 µmol of BDP FL maleimide,
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add 100 µL of anhydrous DMSO. For a 1 mg vial (MW = 414.2 g/mol ), this corresponds to

2.41 µmol; add 241 µL of solvent to achieve a 10 mM concentration.

Dissolution: Vortex the vial briefly but thoroughly until all the solid dye is completely

dissolved.

Collection: Perform a brief centrifugation to collect the entire stock solution at the bottom of

the vial.

Storage: Store the stock solution at -20°C, protected from light and moisture. When using

anhydrous solvent, the solution is stable for at least one month. Avoid repeated freeze-thaw

cycles.

Note: Aqueous stock solutions are not recommended as the maleimide group will hydrolyze

over time. If an aqueous solution is required, it must be prepared immediately before use and

cannot be stored.

This section provides a general workflow for conjugating the BDP FL maleimide stock solution

to a thiol-containing protein.

Prepare Protein Solution: Dissolve the protein to be labeled in a suitable buffer at a pH of

7.0-7.5. Recommended buffers include PBS, HEPES, or Tris, ensuring they do not contain

thiols. The protein concentration should typically be between 1-10 mg/mL.

Initiate Conjugation: Add the BDP FL maleimide stock solution to the protein solution while

gently stirring or vortexing. A starting point for optimization is a 10-20 fold molar excess of

dye to protein.

Incubation: Protect the reaction mixture from light and incubate for 2 hours at room

temperature or overnight at 4°C.

Purification: Separate the labeled protein conjugate from the unreacted free dye. This is

commonly achieved using a gel filtration column (e.g., Sephadex G-25) or through

ultrafiltration/dialysis. The first colored band to elute from a gel filtration column is the labeled

protein.

Visual Workflows
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The following diagrams illustrate the key processes described in this application note.

Stock Solution Workflow
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Caption: Workflow for preparing BDP FL maleimide stock solution.
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Protein Labeling Workflow
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Caption: General workflow for protein conjugation with BDP FL maleimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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